Cas no 2091023-46-8 ([2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol
• CAS No: 2091023-46-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5193572
• Update Time: 2026-03-05

[2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol

• Inchi： 1S/C8H5BrF4O/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-2,14H,3H2
• InChI Key： PYXNBJAFLMKYST-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=C(C(F)(F)F)C=C1Br

Additional information on [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol

Professional Introduction to [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 2091023-46-8)

[2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 2091023-46-8, features a phenyl ring substituted with a bromine atom at the 2-position, a fluorine atom at the 6-position, and a trifluoromethyl group at the 4-position, all of which contribute to its distinct chemical behavior and reactivity. The presence of these halogen substituents makes it an intriguing candidate for further investigation in various synthetic pathways and biological assays.

The structural motif of [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol is particularly noteworthy for its potential in drug discovery. The combination of bromine, fluorine, and trifluoromethyl groups introduces multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. Such modifications are crucial in optimizing pharmacokinetic profiles, enhancing binding affinity, and improving metabolic stability in drug candidates.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in medicinal chemistry due to their ability to modulate biological targets effectively. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effects of the fluorine atom can influence the electronic properties of the molecule, thereby affecting its interactions with biological receptors. This dual functionality makes [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol a valuable building block for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The bromine substituent at the 2-position facilitates palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These reactions allow for the introduction of diverse functional groups onto the aromatic core, expanding the chemical space available for drug development. For instance, recent studies have demonstrated that derivatives of [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol can be coupled with heterocyclic compounds to generate potent inhibitors of enzyme targets associated with various diseases.

The pharmaceutical industry has been particularly interested in halogenated aromatic compounds due to their role in enhancing drug efficacy and selectivity. The presence of multiple halogen atoms increases lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. These properties make [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol an attractive candidate for further exploration in developing next-generation therapeutics.

In academic research, [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol has been employed as an intermediate in synthesizing complex molecules with potential therapeutic applications. For example, researchers have utilized this compound to develop novel kinase inhibitors targeting pathways involved in cancer and inflammatory diseases. The ability to introduce diverse substituents via cross-coupling reactions allows for fine-tuning of molecular properties, leading to improved drug-like characteristics such as solubility, binding affinity, and selectivity.

The synthetic versatility of [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol also extends to its use in material science applications. Halogenated aromatic compounds are known for their unique electronic properties, making them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the substituents can influence charge transport properties, enabling the design of more efficient electronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications affect molecular behavior. By employing molecular modeling techniques, researchers can predict how different substituents will influence binding interactions with biological targets. This approach has been instrumental in optimizing lead compounds derived from [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol for improved pharmacological activity.

The industrial synthesis of [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol involves multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic systems have enabled more efficient synthetic routes, reducing waste and improving scalability. These improvements are crucial for translating laboratory discoveries into commercially viable products.

In conclusion, [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 2091023-46-8) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent candidate for further exploration in drug discovery, material science, and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global challenges.